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Compound of Interest

Compound Name:
(2-(3,5-Dimethylphenyl)thiazol-4-

yl)methanol

Cat. No.: B1401487 Get Quote

An In-Depth Technical Guide to (2-(3,5-
Dimethylphenyl)thiazol-4-yl)methanol
For Researchers, Scientists, and Drug Development Professionals

Introduction
(2-(3,5-Dimethylphenyl)thiazol-4-yl)methanol is a member of the thiazole family, a class of

heterocyclic compounds renowned for their diverse and significant pharmacological activities.

The thiazole ring is a core structural motif in numerous clinically approved drugs and

biologically active molecules, demonstrating a broad spectrum of therapeutic potential,

including antimicrobial, anti-inflammatory, and anticancer properties. This guide provides a

comprehensive overview of the chemical identifiers, synthesis, and characterization of (2-(3,5-
Dimethylphenyl)thiazol-4-yl)methanol, offering valuable insights for researchers engaged in

drug discovery and development.

Chemical Identity and Nomenclature
A clear and unambiguous identification of a chemical entity is paramount for scientific

communication and reproducibility. This section details the key chemical identifiers for (2-(3,5-
Dimethylphenyl)thiazol-4-yl)methanol.
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Identifier Value

CAS Number 885278-84-2[1]

Molecular Formula C₁₂H₁₃NOS

Molecular Weight 219.30 g/mol

IUPAC Name
(2-(3,5-Dimethylphenyl)-1,3-thiazol-4-

yl)methanol

SMILES Cc1cc(cc(c1)C)c2csc(n2)CO

Synthetic Strategy and Plausible Protocol
The synthesis of (2-(3,5-Dimethylphenyl)thiazol-4-yl)methanol can be logically approached

through a multi-step sequence, leveraging the well-established Hantzsch thiazole synthesis.

This method involves the cyclocondensation of an α-haloketone with a thioamide. A

subsequent reduction of an ester intermediate yields the target primary alcohol. While a

specific protocol for this exact molecule is not readily available in published literature, a reliable

synthetic pathway can be extrapolated from established procedures for analogous

compounds[2].

Workflow for the Synthesis of (2-(3,5-
Dimethylphenyl)thiazol-4-yl)methanol
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Synthesis Workflow

Step 1: Synthesis of the Thiazole Ester

Step 2: Reduction to the Alcohol

2-Bromo-1-(3,5-dimethylphenyl)ethan-1-one

Ethyl 2-(3,5-dimethylphenyl)thiazole-4-carboxylate

Ethyl 2-thioacetamidoacetate

Ethyl 2-(3,5-dimethylphenyl)thiazole-4-carboxylate

(2-(3,5-Dimethylphenyl)thiazol-4-yl)methanol

Reducing Agent (e.g., LiAlH4)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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